Cas no 80066-96-2 (Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate)

• Product Name: Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
• CAS No: 80066-96-2
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• MDL: MFCD02083299
• CID: 1073019
• PubChem ID: 2767915
• Update Time: 2025-09-23

Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
• Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
• MFCD02083299
• AKOS015991925
• 80066-96-2
• methyl 3-pyrrol-1-yl-1-benzothiophene-2-carboxylate
• CS-0326369
• 11P-411S
• Methyl3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate

• MDL： MFCD02083299
• Inchi： 1S/C14H11NO2S/c1-17-14(16)13-12(15-8-4-5-9-15)10-6-2-3-7-11(10)18-13/h2-9H,1H3
• InChI Key： PYHLVVUFCLPJGY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CC=CC1=2)N1C=CC=C1

Computed Properties

• Exact Mass: 257.05104977g/mol
• Monoisotopic Mass: 257.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 429.7±35.0 °C at 760 mmHg
• Flash Point: 213.7±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes